Cas no 2171555-25-0 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-1,2,4-triazol-5-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-1,2,4-triazol-5-yl)carbamoylbutanoic acid
• CAS No: 2171555-25-0
• MF: C₂₃H₂₃N₅O₅
• MW: 449.459224939346
• CID: 5860348
• PubChem ID: 165550190
• Update Time: 2025-05-24

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-1,2,4-triazol-5-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-1,2,4-triazol-5-yl)carbamoylbutanoic acid
• EN300-1490625
• 2171555-25-0
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1-methyl-1H-1,2,4-triazol-5-yl)carbamoyl]butanoic acid

• Inchi： 1S/C23H23N5O5/c1-28-22(24-13-25-28)27-21(31)19(10-11-20(29)30)26-23(32)33-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18-19H,10-12H2,1H3,(H,26,32)(H,29,30)(H,24,25,27,31)
• InChI Key： ZZRKXAOMPPSIKQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1=NC=NN1C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 449.16991885g/mol
• Monoisotopic Mass: 449.16991885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 135Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-1,2,4-triazol-5-yl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-1,2,4-triazol-5-yl)carbamoylbutanoic acid (CAS No. 2171555-25-0)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-1,2,4-triazol-5-yl)carbamoylbutanoic acid, also known by its CAS number 2171555-25-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 1-methyl-1H-1,2,4-triazol-5-yl moiety. These structural elements contribute to its potential applications in the development of novel therapeutic agents.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its stability under various reaction conditions. This makes it an ideal choice for protecting the amino group in complex molecules like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-1,2,4-triazol-5-yl)carbamoylbutanoic acid. The presence of this protecting group allows for precise control over the reactivity of the amino group during synthetic processes, ensuring high yields and purity of the final product.

The 1-methyl-1H-1,2,4-triazol-5-yl moiety is another key structural feature of this compound. Triazoles are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The introduction of a triazole group into a molecule can significantly enhance its pharmacological profile, making it a valuable scaffold in drug discovery. In the context of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-1,2,4-triazol-5-yl)carbamoylbutanoic acid, the triazole moiety may contribute to its potential as a lead compound for developing new therapeutic agents.

Recent studies have highlighted the potential of compounds with similar structures to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-1,2,4-triazol-5-yl)carbamoylbutanoic acid. For instance, a study published in the Journal of Medicinal Chemistry reported that triazole-containing compounds exhibit potent antifungal activity against Candida species. Another study in the European Journal of Medicinal Chemistry demonstrated that Fmoc derivatives can be effectively used as prodrugs to improve the pharmacokinetic properties of therapeutic agents.

The synthesis of 4-{[(9H-fluoren - 9 - yl) methoxycarbonyl] amino} - 4 - (1 - methyl - 1 H - 1 , 2 , 4 - triazol - 5 - yl) carbamoylbutanoic acid typically involves several steps. The first step often involves the protection of the amino group using Fmoc chloride. This is followed by the introduction of the triazole moiety through a suitable coupling reaction. The final step involves deprotection to reveal the active amino group. Each step requires careful optimization to ensure high yields and purity.

In terms of its biological activity, preliminary studies have shown that 4-{[(9H-fluoren - 9 - yl) methoxycarbonyl] amino} - 4 - (1 - methyl - 1 H - 1 , 2 , 4 - triazol - 5 - yl) carbamoylbutanoic acid exhibits promising antifungal and anti-inflammatory properties. These properties are attributed to the synergistic effects of the Fmoc protecting group and the triazole moiety. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

The development of new drugs often involves extensive preclinical testing to evaluate their safety and efficacy. In this context, 4-{[(9H-fluoren - 9 - yl) methoxycarbonyl] amino} - 4 - (1 - methyl - 1 H - 1 , 2 , 4 - triazol - 5 - yl) carbamoylbutanoic acid has shown promising results in in vitro and in vivo models. For example, studies have demonstrated its ability to inhibit fungal growth and reduce inflammation in animal models. These findings suggest that this compound has significant potential as a lead molecule for further drug development.

In conclusion, 4-{[(9H-fluoren - 9 - yl) methoxycarbonyl] amino} - 4 - (1 - methyl - 1 H - 1 , 2 , 4 - triazol - 5 - yl) carbamoylbutanoic acid (CAS No. 2171555-25-0) is a promising compound with unique structural features that make it an attractive candidate for medicinal chemistry and pharmaceutical research. Its potential applications in antifungal and anti-inflammatory therapies highlight its importance in the ongoing quest for new therapeutic agents. Further research is warranted to fully explore its biological activities and optimize its properties for clinical use.